![molecular formula C9H9BrFNO B3033788 2-bromo-N-(3-fluorophenyl)propanamide CAS No. 118484-77-8](/img/structure/B3033788.png)
2-bromo-N-(3-fluorophenyl)propanamide
Overview
Description
2-Bromo-N-(3-fluorophenyl)propanamide, also known as 2-Bromo-3-fluorobenzamide, is an organic compound belonging to the class of amides. It is a white crystalline solid that is soluble in water and ethanol. It has a molecular formula of C7H7BrFNO and a molecular weight of 219.09 g/mol. This compound is a versatile molecule that has found applications in a wide range of scientific fields, from organic synthesis to medicinal chemistry.
Scientific Research Applications
Fluorescent ATRP Initiator
2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, a compound related to 2-bromo-N-(3-fluorophenyl)propanamide, was synthesized and identified as an efficient fluorescent atom transfer radical polymerization (ATRP) initiator in the polymerization of acrylates. This synthesis was characterized through NMR, FT-IR spectroscopies, high-resolution mass spectrometry, and single crystal X-ray diffraction (Kulai & Mallet-Ladeira, 2016).
Synthesis and Analysis of Hybrid Molecule
A hybrid molecule, 2-(2-fluoro-[1,1′-biphenyl]-4-yl)-N-(1-phenylpropan-2-yl)propanamide, synthesized from a reaction between amphetamine and flurbiprofen, demonstrated the application of this compound in creating compounds with potential pharmacological importance. This molecule was fully characterized using various spectroscopic methods (Manolov, Ivanov, & Bojilov, 2022).
Pharmacological Characteristics
The pharmacological properties of N-substituted 3-(4-fluorophenyl)tropane derivatives, which include this compound, were studied. These compounds displayed binding characteristics similar to cocaine, with some exhibiting higher affinity at cocaine recognition sites (Milius, Saha, Madras, & Neumeyer, 1991).
Mutagenic Effects Study
Research on the mutagenic effects of 2-bromo-propanamides, including this compound, demonstrated mutagenic activity in Salmonella typhimurium. This study highlighted the importance of chemical structure variations in determining mutagenic properties (Dolzani et al., 1992).
Chemical Reactivity and Product Formation
The study of 3-bromo-N-(p-bromophenyl)propanamide, closely related to this compound, revealed two possible deprotonation sites leading to the formation of different products - β-lactams and acrylanilides. This finding is significant in understanding the reactivity and selective product formation of such compounds (Pandolfi et al., 2019).
Safety and Hazards
The safety information for 2-bromo-N-(3-fluorophenyl)propanamide includes hazard statements H315, H319, and H335, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include P271 and P280, advising to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-bromo-N-(3-fluorophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrFNO/c1-6(10)9(13)12-8-4-2-3-7(11)5-8/h2-6H,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISSRLGWQOCKVPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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